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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300

An In-depth Technical Guide to the Melting and Boiling Points of Methyl 4-methylbenzoate

This technical guide provides a comprehensive overview of the melting and boiling points of
methyl 4-methylbenzoate, tailored for researchers, scientists, and professionals in drug
development. This document outlines the physical properties, detailed experimental protocols
for their determination, and a logical framework for understanding these characteristics.

Physical Properties of Methyl 4-methylbenzoate

Methyl 4-methylbenzoate, also known as methyl p-toluate, is an organic compound with the
chemical formula CeH100:2. It presents as an opaque, colorless to white crystalline solid.[1]
Accurate determination of its melting and boiling points is crucial for its identification, purity
assessment, and application in various chemical syntheses.

Data Presentation

The experimentally determined melting and boiling points of methyl 4-methylbenzoate are
summarized in the table below. It is important to note that the boiling point is pressure-
dependent.
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Physical Property Value Conditions

Melting Point 32-35°C Atmospheric Pressure
33°C 760.00 mm Hg

34 °C Not Specified

. : Atmospheric Pressure (760
Boiling Point 217-223 °C
mmHg)

103-104 °C 15 mmHg

References:[1][2][3][4][5][6]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a solid compound like methyl 4-methylbenzoate.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
A broadened melting point range is often indicative of impurities.[7]

Method 1: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)
This is the most common and accurate method used in modern laboratories.[8]

o Apparatus: Melting point apparatus, sealed capillary tubes, mortar and pestle.

e Procedure:

o Sample Preparation: Ensure the methyl 4-methylbenzoate sample is completely dry and
finely powdered. If necessary, grind the crystals using a clean, dry mortar and pestle.[8]

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,
trapping a small amount of the solid. Tap the sealed end of the tube on a hard surface to
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compact the sample to a height of about 2-3 mm.[9]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting
point apparatus.

o Approximate Melting Point Determination: Heat the sample rapidly to get a preliminary,
approximate melting point range. This saves time in the subsequent accurate
determination.[7][10]

o Accurate Melting Point Determination: Allow the apparatus to cool. Then, begin heating
again at a slow rate, typically 1-2 °C per minute, starting from a temperature about 10-15
°C below the approximate melting point.[10]

o Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of the melting range)
and the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11][12]

Method 1: Thiele Tube Method
This classic method is effective for determining the boiling point of small quantities of a liquid.

o Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube
sealed at one end, mineral oil, and a heat source.

e Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of the substance (in its liquid
state, i.e., melted methyl 4-methylbenzoate) into the small test tube.

o Capillary Inversion: Place a capillary tube, sealed at one end, into the test tube with the
open end downwards.
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o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or thread.
The bulb of the thermometer should be level with the sample.

o Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the
sample is below the oil level. Gently heat the side arm of the Thiele tube.[11]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a steady and rapid stream of bubbles emerges from the capillary
tube.

o Recording the Boiling Point: Turn off the heat source. The stream of bubbles will slow
down and stop. The temperature at which the liquid begins to enter the capillary tube is the
boiling point of the substance at the current atmospheric pressure.[11]

Logical Framework

The following diagram illustrates the logical relationship between methyl 4-methylbenzoate
and the determination of its key physical properties, the melting and boiling points.

© 2025 BenchChem. All rights reserved. 417 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b193300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENBHQ Check Availability & Pricing

Methyl 4-methylbenzoate

At Room Temp.

Solid State

—_
—
——
-
-

-’
~
|

Gaseous State Melting Point Determination
(e.g., Capillary Method)

~

Measures Transition To

1

I

I

I

I

|

\ <
\ _~"Measures Transition From

\

7

\ 7

Boiling Point Determination
(e.g., Thiele Tube)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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